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For Researchers, Scientists, and Drug Development Professionals

Introduction
L-745,870 is a potent and selective antagonist of the dopamine D4 receptor, a G protein-

coupled receptor predominantly expressed in the limbic system of the brain.[1] Its high affinity

for the D4 receptor subtype over other dopamine receptors has made it a valuable research

tool for elucidating the physiological and pathological roles of this receptor.[1] This technical

guide provides an in-depth overview of the pharmacokinetics and brain penetration of L-

745,870, presenting key data in a structured format, detailing experimental methodologies, and

visualizing relevant pathways to support further research and development efforts.

Core Pharmacokinetic and Brain Penetration Data
The following tables summarize the key pharmacokinetic parameters and brain penetration

data for L-745,870 in various preclinical species.

Table 1: In Vivo Pharmacokinetic Parameters of L-
745,870
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Species
Route of
Administration

Dose
Oral
Bioavailability
(%)

Plasma Half-
life (t½)
(hours)

Rat
Oral /

Intravenous
Not Specified 20-60 2.1-2.8

Monkey
Oral /

Intravenous
Not Specified 20-60 2.1-2.8

Data compiled from publicly available resources.

Table 2: Brain Penetration of L-745,870 in Rats
Parameter Value

Brain-to-Plasma Ratio
High (Specific values not detailed in reviewed

literature)

CNS Penetration Excellent

Qualitative assessment based on available literature. Quantitative time-course data is not

readily available in the public domain.

Signaling Pathway and Mechanism of Action
L-745,870 acts as a competitive antagonist at the dopamine D4 receptor. This receptor is

coupled to the Gi/o family of G proteins. Upon activation by its endogenous ligand, dopamine,

the D4 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP

(cAMP) levels. By binding to the D4 receptor without activating it, L-745,870 blocks the

dopamine-induced signaling cascade, thereby preventing the inhibition of adenylyl cyclase and

the subsequent reduction in cAMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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